1-isopropyl-5-(4-methoxyphenyl)-1H-tetrazole

• IUPAC Name: 5-(4-methoxyphenyl)-1-propan-2-yltetrazole
• InChI: InChI=1S/C11H14N4O/c1-8(2)15-11(12-13-14-15)9-4-6-10(16-3)7-5-9/h4-8H,1-3H3
• InChI Key: ZFOLQKPMFPWBBM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=NN=N1)C2=CC=C(C=C2)OC
• Molecular Formula: C11H14N4O
• DSSTOX Substance ID: DTXSID501321159
• Molecular Weight: 218.26 g/mol
• Solubility: 19 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 462069-94-9

Description

1-isopropyl-5-(4-methoxyphenyl)-1H-tetrazole, also known as IMPT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

1-isopropyl-5-(4-methoxyphenyl)-1H-tetrazole has been studied extensively for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, this compound has been explored as a potential drug candidate due to its ability to inhibit certain enzymes that play a role in the development of diseases such as cancer and Alzheimer's. In material science, this compound has been used as a building block for the synthesis of novel materials with unique properties. In analytical chemistry, this compound has been utilized as a derivatizing agent for the analysis of various compounds.

Mechanism of Action

1-isopropyl-5-(4-methoxyphenyl)-1H-tetrazole exerts its biological effects through the inhibition of specific enzymes, such as acetylcholinesterase and butyrylcholinesterase. By inhibiting these enzymes, this compound can prevent the breakdown of certain neurotransmitters, leading to an increase in their levels and subsequent physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of acetylcholinesterase and butyrylcholinesterase, as well as the ability to modulate the activity of certain ion channels and receptors. These effects can lead to changes in cognitive function, mood, and other physiological processes.

Advantages and Limitations for Lab Experiments

One advantage of using 1-isopropyl-5-(4-methoxyphenyl)-1H-tetrazole in lab experiments is its ability to selectively inhibit specific enzymes, allowing for the study of their individual roles in various biological processes. However, this compound's potency and selectivity can also present a limitation, as high concentrations may be required to achieve the desired effects, potentially leading to off-target effects and toxicity.

Future Directions

Future research on 1-isopropyl-5-(4-methoxyphenyl)-1H-tetrazole could involve the development of more potent and selective inhibitors of specific enzymes, as well as the synthesis of novel materials using this compound as a building block. Additionally, further studies could explore the potential therapeutic applications of this compound in the treatment of various diseases, such as Alzheimer's and cancer.
In conclusion, this compound is a chemical compound with significant potential in various scientific research fields. Its ability to selectively inhibit specific enzymes and modulate physiological processes makes it a valuable tool for studying biological processes and developing novel materials and therapeutics. Future research on this compound could lead to exciting discoveries and advancements in these fields.

Synthesis Methods

1-isopropyl-5-(4-methoxyphenyl)-1H-tetrazole can be synthesized through a multistep process involving the reaction of 4-methoxyphenylhydrazine with isopropyl isocyanate, followed by the reaction of the resulting compound with sodium azide. The final product is obtained through a cyclization reaction.